Cas no 1804365-31-8 (4-(Fluoromethyl)-3-hydroxy-6-(trifluoromethoxy)-2-(trifluoromethyl)pyridine)

4-(Fluoromethyl)-3-hydroxy-6-(trifluoromethoxy)-2-(trifluoromethyl)pyridine is a fluorinated pyridine derivative characterized by its unique structural features, including multiple trifluoromethyl and fluoromethyl substituents. These functional groups enhance its electron-withdrawing properties, making it a valuable intermediate in pharmaceutical and agrochemical synthesis. The presence of a hydroxyl group at the 3-position offers further reactivity for derivatization. Its trifluoromethoxy and trifluoromethyl groups contribute to increased metabolic stability and lipophilicity, which are advantageous in drug design. This compound is particularly useful in the development of bioactive molecules, where fluorine incorporation is critical for improving binding affinity and bioavailability. High purity and precise synthesis ensure consistent performance in research and industrial applications.

4-(Fluoromethyl)-3-hydroxy-6-(trifluoromethoxy)-2-(trifluoromethyl)pyridine structure

1804365-31-8 structure

Product Name:4-(Fluoromethyl)-3-hydroxy-6-(trifluoromethoxy)-2-(trifluoromethyl)pyridine

CAS No:1804365-31-8

MF:C₈H₄F₇NO₂

MW:279.111686706543

CID:4832419

Update Time:2025-05-21

4-(Fluoromethyl)-3-hydroxy-6-(trifluoromethoxy)-2-(trifluoromethyl)pyridine Chemical and Physical Properties

Names and Identifiers

- 4-(Fluoromethyl)-3-hydroxy-6-(trifluoromethoxy)-2-(trifluoromethyl)pyridine
- Inchi： 1S/C8H4F7NO2/c9-2-3-1-4(18-8(13,14)15)16-6(5(3)17)7(10,11)12/h1,17H,2H2
- InChI Key： VPTYPSYBJWJOIW-UHFFFAOYSA-N
- SMILES： FCC1C=C(N=C(C(F)(F)F)C=1O)OC(F)(F)F

Computed Properties

Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 10
Heavy Atom Count: 18
Rotatable Bond Count: 2
Complexity: 280
XLogP3: 3.1
Topological Polar Surface Area: 42.4

4-(Fluoromethyl)-3-hydroxy-6-(trifluoromethoxy)-2-(trifluoromethyl)pyridine Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
Alichem	A029095221-1g	4-(Fluoromethyl)-3-hydroxy-6-(trifluoromethoxy)-2-(trifluoromethyl)pyridine	1804365-31-8	97%	1g	$1,549.60	2022-04-02

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Additional information on 4-(Fluoromethyl)-3-hydroxy-6-(trifluoromethoxy)-2-(trifluoromethyl)pyridine

Comprehensive Overview of 4-(Fluoromethyl)-3-hydroxy-6-(trifluoromethoxy)-2-(trifluoromethyl)pyridine (CAS No. 1804365-31-8)

The compound 4-(Fluoromethyl)-3-hydroxy-6-(trifluoromethoxy)-2-(trifluoromethyl)pyridine (CAS No. 1804365-31-8) is a fluorinated pyridine derivative that has garnered significant attention in pharmaceutical and agrochemical research. With its unique structural features, including a fluoromethyl group and trifluoromethoxy substituents, this molecule exhibits remarkable potential in drug discovery and material science. Researchers are particularly interested in its applications as a building block for bioactive molecules due to its ability to modulate lipophilicity and metabolic stability.

In recent years, the demand for fluorinated compounds has surged, driven by their enhanced bioavailability and resistance to enzymatic degradation. The presence of multiple trifluoromethyl groups in this compound aligns with the growing trend of incorporating fluorine atoms into drug candidates to improve their pharmacokinetic properties. This trend is reflected in the increasing number of searches for terms like "fluorinated pyridines in drug design" and "trifluoromethoxy group applications," highlighting the scientific community's focus on these functional groups.

The synthesis and characterization of CAS No. 1804365-31-8 involve advanced techniques such as nuclear magnetic resonance (NMR) spectroscopy and high-performance liquid chromatography (HPLC). These methods ensure the purity and consistency of the compound, which is critical for its use in high-value applications. Analytical data, including mass spectrometry and infrared spectroscopy, further confirm the structural integrity of this pyridine derivative, making it a reliable candidate for further research and development.

One of the most discussed topics in modern chemistry is the role of fluorine substitution in enhancing molecular interactions. The 4-(Fluoromethyl)-3-hydroxy-6-(trifluoromethoxy)-2-(trifluoromethyl)pyridine exemplifies this principle, as its fluorine atoms can form strong hydrogen bonds and van der Waals interactions with biological targets. This property is particularly relevant in the context of precision medicine and targeted therapy, where researchers seek compounds with high specificity and minimal off-target effects.

Beyond pharmaceuticals, this compound has potential applications in agrochemicals, where its trifluoromethoxy moiety could contribute to the development of novel pesticides or herbicides. The agrochemical industry is increasingly exploring fluorine-containing compounds due to their ability to improve crop protection and reduce environmental impact. Searches for "fluorinated agrochemicals" and "sustainable pesticide development" underscore the relevance of this research area.

In conclusion, 4-(Fluoromethyl)-3-hydroxy-6-(trifluoromethoxy)-2-(trifluoromethyl)pyridine (CAS No. 1804365-31-8) represents a versatile and highly functionalized molecule with broad applications in life sciences and materials chemistry. Its unique combination of fluorine substituents and pyridine core positions it as a valuable tool for innovation in drug discovery, agrochemicals, and beyond. As the scientific community continues to explore the potential of fluorinated compounds, this molecule is poised to play a pivotal role in advancing these fields.